Cas no 36042-99-6 (Chlorodi(1-naphthyl)phosphine)

• Product Name: Chlorodi(1-naphthyl)phosphine
• CAS No: 36042-99-6
• MF: C₂₀H₁₄ClP
• MW: 320.751924991608
• MDL: MFCD09753469
• CID: 89179
• PubChem ID: 18705941
• Update Time: 2025-08-05

Chlorodi(1-naphthyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Chlorodi(1-naphthyl)phosphine
• Bis(1-naphthyl)chlorophosphine
• chloro(dinaphthalen-1-yl)phosphane
• Di-1-naphthylphosphinous chloride
• Phosphinous chloride,P,P-di-1-naphthalenyl
• P,P-Di-1-naphthalenylphosphinous chloride
• chlorobis(naphthalen-1-yl)phosphane
• Phosphinous chloride, di-1-naphthalenyl-
• AKOS016015603
• CS-0106672
• MFCD09753469
• ZHRMSAAMUUNWKE-UHFFFAOYSA-N
• Bis(1-naphthyl)chlorophosphine,
• SY075175
• Di(1-naphthyl)chlorophosphine
• 36042-99-6
• Dinaphthalen-1-ylphosphinous chloride
• SCHEMBL2516404
• DTXSID50595739
• G78908

• MDL： MFCD09753469
• Inchi： 1S/C20H14ClP/c21-22(19-13-5-9-15-7-1-3-11-17(15)19)20-14-6-10-16-8-2-4-12-18(16)20/h1-14H
• InChI Key： ZHRMSAAMUUNWKE-UHFFFAOYSA-N
• SMILES： ClP(C1=CC=CC2C=CC=CC1=2)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 320.05200
• Monoisotopic Mass: 320.0521651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3

Experimental Properties

• Color/Form: powder
• Melting Point: 154-157°C
• Boiling Point: 227-229°C/0.6mm
• Flash Point: 227-229°C/0.6mm
• Solubility: Insuluble (4.5E-5 g/L) (25 ºC),
• Water Partition Coefficient: Reacts with water.
• PSA: 13.59000
• LogP: 5.57950
• Vapor Pressure: No data available
• Solubility: React with water
• Sensitiveness: Air & Moisture Sensitive

Chlorodi(1-naphthyl)phosphine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3261
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Packing Group：II
• Hazard Level：8
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Chlorodi(1-naphthyl)phosphine

Chlorodi(1-naphthyl)phosphine: A Comprehensive Overview

Chlorodi(1-naphthyl)phosphine, also known by its CAS number 36042-99-6, is a versatile compound with significant applications in various fields of chemistry. This compound, often abbreviated as CDNP, has garnered attention due to its unique chemical properties and potential uses in catalysis, materials science, and pharmaceutical research. The name itself highlights its structure: it consists of a phosphorus atom bonded to two naphthyl groups and a chlorine atom. The naphthyl groups contribute to its aromatic stability, while the chlorine atom provides reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have explored the role of chlorodi(1-naphthyl)phosphine in transition metal catalysis. Researchers have found that this compound can act as a ligand, enhancing the efficiency of catalysts in processes such as cross-coupling reactions. Its ability to stabilize metal centers while maintaining reactivity has made it a promising candidate for developing more sustainable and efficient catalytic systems. This application aligns with the growing demand for green chemistry practices in the industry.

In the realm of materials science, chlorodi(1-naphthyl)phosphine has been investigated for its potential in synthesizing novel materials with tailored electronic properties. By incorporating this compound into polymer systems or as a precursor in metal-organic frameworks (MOFs), scientists aim to create materials with enhanced conductivity and stability. These advancements could pave the way for innovations in electronics and energy storage technologies.

The pharmaceutical industry has also shown interest in chlorodi(1-naphthyl)phosphine due to its role in drug delivery systems. Its unique structure allows for the development of drug carriers that can target specific cells or tissues, improving therapeutic efficacy while reducing side effects. Recent research has focused on optimizing its compatibility with biological systems, ensuring safety and biodegradability.

From a synthetic perspective, chlorodi(1-naphthyl)phosphine is often prepared through nucleophilic substitution reactions involving phosphorus chlorides and naphthalene derivatives. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Advances in catalytic methods have further streamlined its synthesis, making it more accessible for large-scale applications.

In terms of safety and handling, while chlorodi(1-naphthyl)phosphine is not classified as a hazardous material under standard conditions, proper precautions should be taken during synthesis and use. This includes working in well-ventilated areas and using appropriate personal protective equipment to minimize exposure risks.

Looking ahead, the continued exploration of chlorodi(1-naphthyl)phosphine's properties is expected to unlock new applications across diverse industries. Its versatility as both a building block and a functional material positions it as a key compound in modern chemical research. As technological advancements continue to shape the field, this compound will undoubtedly play an increasingly important role in driving innovation.